![molecular formula C4H8NNaO2 B231139 Podocarpa-8,11,13-trien-12-OL CAS No. 15340-76-8](/img/structure/B231139.png)
Podocarpa-8,11,13-trien-12-OL
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Podocarpa-8,11,13-trien-12-OL is a natural compound found in the bark of Podocarpus nagi, a coniferous tree species native to East Asia. This compound has gained significant attention in recent years due to its potential therapeutic properties. In
Mechanism of Action
The mechanism of action of Podocarpa-8,11,13-trien-12-OL is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways, including the NF-κB, MAPK, and PI3K/Akt pathways. It has also been shown to inhibit the expression of pro-inflammatory cytokines, such as TNF-α and IL-6.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to inhibit the replication of several viruses, including influenza A virus and herpes simplex virus. In addition, this compound has been shown to reduce inflammation and oxidative stress, promote the proliferation and migration of cells involved in wound healing, and protect neurons from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using Podocarpa-8,11,13-trien-12-OL in lab experiments is its natural origin, which makes it a potentially safer alternative to synthetic compounds. However, its complex synthesis method and limited availability can be a limitation for researchers.
Future Directions
There are several future directions for the study of Podocarpa-8,11,13-trien-12-OL. One area of research is the development of more efficient synthesis methods to increase the availability of the compound for research purposes. Another area of research is the investigation of the compound's potential therapeutic applications in various diseases, including cancer, viral infections, and neurodegenerative disorders. Additionally, the elucidation of the compound's mechanism of action and its interaction with various signaling pathways could lead to the development of more targeted therapies.
In conclusion, this compound is a natural compound with potential therapeutic properties. Its complex synthesis method and limited availability can be a limitation for researchers, but its natural origin makes it a potentially safer alternative to synthetic compounds. Future research on the compound's therapeutic applications, mechanism of action, and interaction with signaling pathways could lead to the development of more targeted therapies.
Synthesis Methods
The synthesis of Podocarpa-8,11,13-trien-12-OL is a complex process that involves the extraction of the compound from the bark of Podocarpus nagi. The bark is first dried and then extracted with a solvent, such as ethanol or methanol. The extract is then purified using various chromatographic techniques, such as column chromatography, preparative TLC, or HPLC. The final product is obtained as a white crystalline powder.
Scientific Research Applications
Podocarpa-8,11,13-trien-12-OL has been the subject of numerous studies due to its potential therapeutic properties. It has been shown to possess anti-inflammatory, anti-tumor, and anti-viral activities. It has also been found to have neuroprotective properties and to promote wound healing.
Properties
15340-76-8 | |
Molecular Formula |
C4H8NNaO2 |
Molecular Weight |
244.37 g/mol |
IUPAC Name |
4b,8,8-trimethyl-5,6,7,8a,9,10-hexahydrophenanthren-3-ol |
InChI |
InChI=1S/C17H24O/c1-16(2)9-4-10-17(3)14-11-13(18)7-5-12(14)6-8-15(16)17/h5,7,11,15,18H,4,6,8-10H2,1-3H3 |
InChI Key |
DVRNZIIXOYTWET-UHFFFAOYSA-N |
SMILES |
CC1(CCCC2(C1CCC3=C2C=C(C=C3)O)C)C |
Canonical SMILES |
CC1(CCCC2(C1CCC3=C2C=C(C=C3)O)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.